Cas no 732262-18-9 ((methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 732262-18-9
• MF: C₉H₈Cl₂N₂O₃
• MW: 263.07742023468
• CID: 6304815
• PubChem ID: 2418492
• Update Time: 2025-05-19

(methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate
• EN300-26582851
• 732262-18-9
• SR-01000041495
• AKOS033627833
• Z18517960
• SR-01000041495-1

• Inchi： 1S/C9H8Cl2N2O3/c1-12-7(14)4-16-9(15)5-2-6(10)8(11)13-3-5/h2-3H,4H2,1H3,(H,12,14)
• InChI Key： VEOWQSRJJYCJQS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC)=O)Cl

Computed Properties

• Exact Mass: 261.9911975g/mol
• Monoisotopic Mass: 261.9911975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate

Comprehensive Overview of (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 732262-18-9)

The compound (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 732262-18-9) is a specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This ester derivative, featuring a 5,6-dichloropyridine core, has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both methylcarbamoyl and carboxylate functional groups enhances its reactivity, making it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for heterocyclic compounds like 5,6-dichloropyridine derivatives has surged, driven by their utility in agrochemicals, materials science, and medicinal chemistry. Researchers are particularly interested in how CAS No. 732262-18-9 can be leveraged to develop novel enzyme inhibitors or biologically active molecules. Its dichlorinated pyridine scaffold is known to confer stability and bioavailability, traits highly sought after in the design of next-generation therapeutics.

The synthesis of (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate typically involves multi-step reactions, including esterification and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to optimize yield and purity. These methodologies align with the growing emphasis on green chemistry and sustainable practices, addressing concerns about environmental impact and resource efficiency.

From an analytical perspective, CAS No. 732262-18-9 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quality control, critical for industries requiring high-purity intermediates. The compound's solubility profile and thermal stability further contribute to its suitability for scalable production.

Emerging trends in precision medicine and targeted drug delivery have sparked renewed interest in functionalized pyridines. For instance, the methylcarbamoyl group in 732262-18-9 could be modified to enhance binding affinity to specific biological targets. Such innovations are frequently discussed in forums focusing on AI-driven drug design and computational chemistry, where virtual screening of compounds accelerates discovery pipelines.

Regulatory compliance and safety assessments are paramount when handling (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate. While not classified as hazardous under standard guidelines, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain integrity. Material Safety Data Sheets (MSDS) provide detailed protocols for safe usage in laboratory settings.

In summary, CAS No. 732262-18-9 represents a compelling case study in the intersection of structural complexity and practical utility. Its role as a building block for advanced materials and therapeutics underscores the importance of continued research into chlorinated pyridine chemistry. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation across multiple disciplines.